Cas no 14352-51-3 (3-amino-1H-isoindol-1-one)

• Product Name: 3-amino-1H-isoindol-1-one
• CAS No: 14352-51-3
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD00005885
• CID: 120346
• PubChem ID: 84381
• Update Time: 2025-06-15

3-amino-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Iminoisoindolin-1-one
• 1H-Isoindol-1-one,3-amino-
• 3-aminoisoindol-1-one
• 3-Iminoisoindolinone
• 1H-Isoindol-1-one,3-amino
• 1-imino-3-oxo-isoindoline
• 1-iminoisoindolin-3-one
• 3-Amino-1H-isoindol-1-one
• 3-imino-1-oxoisoindoline
• 3-imino-2,3-dihydro-isoindol-1-one
• 3-imino-isoindolinone
• 3-Iminophthalimidine
• 3-oxo-1-iminoisoindoline
• EINECS 238-314-7
• iminoisoindolinone
• Iminophthalimidine
• Phthalimide monoimine
• Phthalimidine,3-imino
• 3-imino-phthalimidin
• 1-Oxo-3-iminoisoindoline
• 3-amino-1h-isoindol-1-on
• 3-Imino-2H-isoindole-1(3H)-one
• phthalimidemonoimine
• 3-imino-2,3-dihydroisoindol-1-one
• 160956-19-4
• NS00054453
• EN300-43093
• Z316121514
• DTXSID7065758
• J-007827
• aminoisoindolone
• AKOS000160592
• AKOS005169788
• 3-imino-2, 3-dihydro-isoindol-1-one
• SCHEMBL160837
• 1H-Isoindol-3-ol,1-imino-,(E)-(9CI)
• AB00999666-01
• ALBB-032711
• 3-imino-2,3-dihydro-1h-isoindol-1-one
• 14352-51-3
• 3-Iminoisoindolinone, 97%
• 3-amino-1H-isoindol-1-one

• MDL： MFCD00005885
• Inchi： 1S/C8H6N2O/c9-7-5-3-1-2-4-6(5)8(11)10-7/h1-4H,(H2,9,10,11)
• InChI Key： MMBYJYAFFGKUDC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(N)=N1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.41
• Melting Point: 208-210 °C(lit.)
• Boiling Point: 336.3°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.707
• PSA: 52.95000
• LogP: 1.18390
• Solubility: Not available
• pka: 1.86±0.20(Predicted)

3-amino-1H-isoindol-1-one Security Information

• WGK Germany：3
• RTECS：TI5695600
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-amino-1H-isoindol-1-one

3-amino-1H-isoindol-1-one (CAS No. 14352-51-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

3-amino-1H-isoindol-1-one, identified by its Chemical Abstracts Service (CAS) number 14352-51-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and reactivity. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders. Its unique structural features, including an isoindole core functionalized with both an amino group and a carbonyl group, make it a valuable building block for medicinal chemists.

The isoindole scaffold of 3-amino-1H-isoindol-1-one is a privileged structure in drug discovery, exhibiting a wide range of pharmacological activities. Recent studies have highlighted its potential in the design of small-molecule inhibitors for enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The presence of the amino group at the 3-position enhances the compound's ability to form hydrogen bonds with biological targets, improving binding affinity and selectivity. This feature has been leveraged in the development of novel anti-inflammatory agents that exhibit reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its role in anti-inflammatory drug development, 3-amino-1H-isoindol-1-one has been explored as a precursor in the synthesis of molecules with neuroprotective properties. The isoindole core is structurally analogous to several natural products and synthetic compounds known for their ability to modulate neurotransmitter systems. For instance, derivatives of 3-amino-1H-isoindol-1-one have shown promise in preclinical studies as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further pharmacological investigation.

The synthesis of 3-amino-1H-isoindol-1-one typically involves multi-step organic transformations, starting from readily available aromatic precursors. One common synthetic route involves the condensation of o-nitrobenzaldehyde with glyoxal or its derivatives, followed by cyclization and reduction steps to introduce the amino group. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of production processes. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the isoindole ring, allowing for greater structural diversity in derivative synthesis.

The reactivity of 3-amino-1H-isoindol-1-one makes it a valuable intermediate for further functionalization through various chemical reactions. The amino group can be acylated, alkylated, or diazotized to introduce additional substituents, while the carbonyl group can undergo reduction or oxidation to alter electronic properties. These modifications have been exploited in the development of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Computational modeling techniques, such as molecular docking and quantum mechanical calculations, have been used to predict the binding modes of 3-amino-1H-isoindol-1-one derivatives with biological targets, accelerating the drug discovery process.

Recent research has also explored the role of 3-amino-1H-isoindol-1-one in materials science applications beyond pharmaceuticals. The compound's ability to form coordination complexes with metal ions has led to its use as a ligand in catalytic systems. These metal complexes have been investigated for their potential in organic transformations such as cross-coupling reactions and oxidation processes, which are essential in industrial chemical synthesis. The unique electronic properties of the isoindole ring contribute to the catalytic activity of these complexes, making them promising candidates for green chemistry initiatives.

In conclusion, 3-amino-1H-isoindol-1-one (CAS No. 14352-51-3) is a multifaceted compound with significant utility in pharmaceutical synthesis and materials science. Its structural versatility and reactivity make it an indispensable intermediate for developing innovative therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical research and industrial processes.